Cas no 1427729-58-5 (1-Nonyne, 9-bromo-)

• Product Name: 1-Nonyne, 9-bromo-
• CAS No: 1427729-58-5
• MF: C₉H₁₅Br
• MW: 203.119402170181
• CID: 5150638
• Update Time: 2025-10-29

1-Nonyne, 9-bromo- Chemical and Physical Properties

Names and Identifiers

• 1-Nonyne, 9-bromo-
• 9-bromonon-1-yne

• Inchi： 1S/C9H15Br/c1-2-3-4-5-6-7-8-9-10/h1H,3-9H2
• InChI Key： WRNGSESDZJXHDW-UHFFFAOYSA-N
• SMILES： C#CCCCCCCCBr

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides

Additional information on 1-Nonyne, 9-bromo-

Introduction to 1-Nonyne, 9-bromo- (CAS No. 1427729-58-5)

The compound 1-Nonyne, 9-bromo- (CAS No. 1427729-58-5) is a specialized organic molecule that has garnered significant attention in the field of synthetic chemistry and materials science. Its unique structure, featuring a brominated alkyne backbone, makes it a versatile intermediate for various chemical transformations. This introduction delves into the properties, applications, and recent advancements involving this compound.

1-Nonyne, 9-bromo- belongs to the class of alkyne derivatives, characterized by a triple bond in its molecular structure. The presence of a bromine atom at the 9th position enhances its reactivity, making it particularly useful in cross-coupling reactions such as Suzuki-Miyaura and Heck couplings. These reactions are pivotal in constructing complex organic molecules, including pharmaceuticals and polymers.

In recent years, the demand for high-purity alkyne intermediates has surged due to their role in the synthesis of advanced materials. 1-Nonyne, 9-bromo- has been employed in the development of conductive polymers and organic electronics. Its ability to undergo selective functionalization allows chemists to tailor its properties for specific applications. For instance, researchers have utilized this compound to create novel polymers with enhanced thermal stability and electrical conductivity.

One of the most compelling aspects of 1-Nonyne, 9-bromo- is its utility in pharmaceutical synthesis. The bromine substituent serves as a handle for further functionalization, enabling the construction of biologically active molecules. Recent studies have demonstrated its role in the synthesis of antiviral and anticancer agents. The compound’s ability to participate in palladium-catalyzed reactions has opened new avenues for drug discovery.

The chemical reactivity of 1-Nonyne, 9-bromo- is further highlighted by its use in metal-catalyzed coupling reactions. These reactions are essential for forming carbon-carbon bonds, which are the backbone of many complex organic structures. The compound’s compatibility with various catalysts, including palladium and copper complexes, makes it a valuable tool in synthetic organic chemistry.

Recent advancements in polymer science have also leveraged 1-Nonyne, 9-bromo- for the development of novel materials. Its incorporation into polymer backbones has led to the creation of materials with exceptional mechanical and electrical properties. These polymers are being explored for applications in flexible electronics, sensors, and energy storage devices.

The industrial significance of 1-Nonyne, 9-bromo- is underscored by its role in large-scale chemical synthesis. Its use as an intermediate in producing fine chemicals has streamlined manufacturing processes, reducing costs and improving yields. This has made it a preferred choice for industries requiring high-purity alkyne derivatives.

Environmental considerations have also influenced the adoption of 1-Nonyne, 9-bromo- in green chemistry initiatives. Researchers are exploring methods to minimize waste and energy consumption during its synthesis and application. These efforts align with global trends toward sustainable chemical practices.

The future prospects of 1-Nonyne, 9-bromo- are promising, with ongoing research focusing on expanding its utility across multiple domains. Innovations in catalytic systems and synthetic methodologies are expected to unlock new possibilities for this versatile compound. As the field evolves, 1-Nonyne, 9-bromo- is poised to remain a cornerstone in advanced chemical synthesis.